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Compound of Interest

Compound Name: Cimaterol-d7

Cat. No.: B565682 Get Quote

Technical Guide: Cimaterol-d7
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Cimaterol-d7, a

deuterated analog of the potent β-adrenergic receptor agonist, Cimaterol. This guide is

intended for research, scientific, and drug development professionals, offering detailed data,

experimental protocols, and insights into its mechanism of action.

Core Compound Data
Cimaterol-d7 is primarily utilized as an internal standard for the precise quantification of

Cimaterol in complex biological matrices through mass spectrometry-based assays.[1][2] Its

isotopic labeling ensures distinct mass-to-charge (m/z) ratios, facilitating accurate and reliable

measurements.

Parameter Value Source(s)

CAS Number 1228182-44-2 [1][3][4]

Molecular Formula C₁₂H₁₀D₇N₃O

Molecular Weight 226.33 g/mol

Synonyms
CL 263780-d7, Cimaterolum-

d7
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Mechanism of Action: β-Adrenergic Receptor
Agonism
Cimaterol, and by extension its deuterated form, acts as a potent agonist for β-adrenergic

receptors. It exhibits high affinity for β1, β2, and β3 adrenergic receptors. The activation of

these G-protein coupled receptors initiates a downstream signaling cascade, primarily through

the Gαs subunit, which stimulates adenylyl cyclase. This leads to an increase in intracellular

cyclic adenosine monophosphate (cAMP) levels, which in turn activates Protein Kinase A

(PKA). The subsequent phosphorylation of various cellular proteins by PKA mediates the

physiological effects of Cimaterol, such as increased protein synthesis in skeletal muscle and

alterations in fat deposition. In animal studies, Cimaterol has been shown to enhance carcass

mass by promoting muscle growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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